N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-(2-methylphenyl)-N'-[(E)-naphthalen-1-ylmethylideneamino]oxamide
• InChI: InChI=1S/C20H17N3O2/c1-14-7-2-5-12-18(14)22-19(24)20(25)23-21-13-16-10-6-9-15-8-3-4-11-17(15)16/h2-13H,1H3,(H,22,24)(H,23,25)/b21-13+
• InChI Key: ZEBCBZVYYCBOQM-FYJGNVAPSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)NN=CC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)C(=O)N/N=C/C2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H17N3O2
• Molecular Weight: 331.4 g/mol

Description

N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide, also known as MNH, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNH is a hydrazone derivative that has been synthesized through a variety of methods.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide has also been shown to induce cell cycle arrest in cancer cells.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide has been shown to have minimal toxicity in normal cells, indicating its potential as a selective anticancer agent. N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide is its potential as a selective anticancer agent with minimal toxicity in normal cells. N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide has also shown good solubility in aqueous and organic solvents, making it suitable for a variety of experimental conditions. One limitation of N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide is its relatively low stability, which may limit its use in certain experimental conditions.

Future Directions

Future research on N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide could focus on optimizing its synthesis method to improve yields and purity. Further studies could also investigate the mechanism of action of N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide and its potential applications in other areas of scientific research, such as neurodegenerative diseases and infectious diseases. Additionally, studies could investigate the potential of N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide as a drug candidate and its pharmacokinetics and pharmacodynamics in vivo.

Scientific Research Applications

N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide has been shown to exhibit anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(2-methylphenyl)-2-[2-(1-naphthylmethylene)hydrazino]-2-oxoacetamide has also been shown to inhibit tumor growth in vivo in animal models.